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Compound of Interest

Compound Name: ZAP-180013

Cat. No.: B1683543

Application Notes and Protocols: ZAP-180013
For Researchers, Scientists, and Drug Development
Professionals

Introduction

ZAP-180013 is a potent and specific inhibitor of the Zeta-chain-associated protein kinase 70
(ZAP-70), a critical component of the T-cell receptor (TCR) signaling pathway.[1][2][3] By
disrupting the interaction between the ZAP-70 SH2 domain and immunoreceptor tyrosine-
based activation motifs (ITAMs), ZAP-180013 effectively blocks T-cell activation.[1][2][4] This
mechanism of action makes it a valuable tool for studying autoimmune diseases and T-cell
mediated immune responses. Proper preparation and storage of ZAP-180013 stock solutions
are crucial for ensuring experimental reproducibility and accuracy. These application notes
provide detailed protocols for the preparation and storage of ZAP-180013.

Data Presentation

Table 1: Solubility and Storage of ZAP-180013
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Concentration/Con
Parameter Solvent . Notes
dition

Requires sonication
for complete
dissolution.[2][5] Use
B Up to 550.26 mM (250
Solubility DMSO fresh, anhydrous
ma/mb)l DMSO as th
as the

compound is moisture

sensitive.[3]

100 mM (45.43 A commonly used
DMSO _
mg/mL)[1][6] stock concentration.
Ethanol 4 mg/mL -
Water Insoluble[3] -
Storage of Solid Store in a dry, dark
-20°C Up to 3 years[3]
Compound place.[2]
Aliquot to avoid
Storage of Stock Up to 1 month[3][4][5]
) -20°C repeated freeze-thaw
Solution [7]

cycles.[3][7][8]

Recommended for
long-term storage.
-80°C Up to 6 months[4][7] Aliquot to avoid
repeated freeze-thaw
cycles.[3][7][8]

Experimental Protocols

Protocol 1: Preparation of a 100 mM ZAP-180013 Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of ZAP-180013 in Dimethyl
Sulfoxide (DMSO).

Materials:
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e ZAP-180013 powder (Molecular Weight: 454.32 g/mol )[1]

e Anhydrous/freshly opened Dimethyl Sulfoxide (DMSQO)

 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

e \ortex mixer

o Ultrasonic bath

Procedure:

o Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination.

o Equilibration: Allow the vial of ZAP-180013 powder and the DMSO to equilibrate to room
temperature before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of ZAP-180013 powder. For example, to
prepare 1 mL of a 100 mM stock solution, weigh out 45.43 mg of ZAP-180013. Note: It is
recommended to use the entire content of a pre-weighed vial to avoid inaccuracies from
handling small powder quantities.

¢ Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
ZAP-180013 powder. For 45.43 mg, add 1 mL of DMSO to achieve a 100 mM concentration.

e Dissolution:

o Cap the vial tightly and vortex thoroughly for 1-2 minutes.

o Visually inspect the solution for any undissolved patrticles.

o If particles are present, place the vial in an ultrasonic bath for 5-10 minutes, or until the
solution is clear.[5] Gentle warming to 37°C can also aid in dissolution.[9][8]
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 Sterilization (Optional): If required for your application, filter the stock solution through a 0.22
pum syringe filter into a sterile vial.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[3][7][8]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[3][4][7]

Visualizations

Diagram 1. ZAP-180013 Mechanism of Action
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Caption: ZAP-180013 inhibits ZAP-70, blocking T-cell activation.

Diagram 2: ZAP-180013 Stock Solution Preparation Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.selleckchem.com/products/zap-180013.html
https://www.medchemexpress.com/zap-180013.html?locale=es-ES
https://www.glpbio.com/sp/zap-180013.html
https://www.selleckchem.com/products/zap-180013.html
https://www.medchemexpress.com/zap-180013.html
https://www.medchemexpress.com/zap-180013.html?locale=es-ES
https://www.benchchem.com/product/b1683543?utm_src=pdf-body
https://www.benchchem.com/product/b1683543?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683543?utm_src=pdf-body
https://www.benchchem.com/product/b1683543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

(Weigh ZAP-180013 Powde)
Gdd Anhydrous DMSO)
Vortex & Sonicate
(if necessary)

articulates Present

Visually Inspect for
Complete Dissolution

lear Solution
Aliquot into
Single-Use Volumes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing ZAP-180013 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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